Cas no 72145-01-8 (3-(3,5-Dimethyl-1H-pyrazol-1-yl)propanoic acid)

• Product Name: 3-(3,5-Dimethyl-1H-pyrazol-1-yl)propanoic acid
• CAS No: 72145-01-8
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• MDL: MFCD00749304
• CID: 549084
• PubChem ID: 3131824
• Update Time: 2025-09-25

3-(3,5-Dimethyl-1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-Dimethyl-1H-pyrazol-1-yl)propanoic acid
• 3-(3,5-Dimethyl-pyrazol-1-yl)-propionic acid
• 3-(3,5-dimethylpyrazol-1-yl)-propionic acid
• 3-(3,5-dimethylpyrazolyl)propanoic acid
• AC1MJ5U5
• AC1Q2PV6
• ChemDiv3_011394
• SureCN855066
• FT-0677199
• MFCD00749304
• 3-(3,5-Dimethyl-1-pyrazolyl)propanoic Acid
• SR-01000400269
• 3-(3,5-dimethylpyrazol-1-yl)propanoic acid
• 3-(3,5-DIMETHYL-1H-PYRAZOL-1-YL)PROPANOICACID
• F1011-0339
• FS-1863
• CS-0117013
• EU-0001581
• 72145-01-8
• AKOS000263946
• SDCCGMLS-0065500.P001
• EN300-26032
• SR-01000400269-1
• SY079208
• Z220436280
• DTXSID80389628
• BB 0218040
• IDI1_028952
• SCHEMBL855066
• HMS1505F20
• AG-690/12764841
• BBL007781
• G29083
• ALBB-003769
• STK298851

• MDL： MFCD00749304
• Inchi： 1S/C8H12N2O2/c1-6-5-7(2)10(9-6)4-3-8(11)12/h5H,3-4H2,1-2H3,(H,11,12)
• InChI Key： PKTDVEIIOHCFMB-UHFFFAOYSA-N
• SMILES： OC(CCN1C(C)=CC(C)=N1)=O

Computed Properties

• Exact Mass: 168.08996
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.5
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 124-126 °C
• Boiling Point: 323.7±30.0 °C at 760 mmHg
• Flash Point: 149.6±24.6 °C
• PSA: 55.12
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-(3,5-Dimethyl-1H-pyrazol-1-yl)propanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles